Cas no 2138336-74-8 (7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine)

• Product Name: 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• CAS No: 2138336-74-8
• MF: C₁₂H₁₇NS₂
• MW: 239.400080442429
• CID: 6543713
• PubChem ID: 165470486
• Update Time: 2025-10-29

7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine
• 2138336-74-8
• EN300-1075602
• 7-(thian-3-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridine

• Inchi： 1S/C12H17NS2/c1-2-10(8-14-6-1)11-12-9(3-5-13-11)4-7-15-12/h4,7,10-11,13H,1-3,5-6,8H2
• InChI Key： VWOIQLDDIZZYSL-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1C2=C(C=CS2)CCN1

Computed Properties

• Exact Mass: 239.08024189g/mol
• Monoisotopic Mass: 239.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.6Ų

Additional information on 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

Professional Introduction to Compound with CAS No. 2138336-74-8 and Product Name: 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine

The compound identified by the CAS number 2138336-74-8 and the product name 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound combines the structural features of thiophene and pyridine rings, creating a molecular framework that has garnered considerable attention for its potential applications in medicinal chemistry and drug discovery. The unique arrangement of these aromatic systems not only contributes to its distinct chemical properties but also opens up a wide array of possibilities for therapeutic intervention.

Recent research in the domain of heterocyclic compounds has highlighted the importance of molecular scaffolds that can interact with biological targets in a selective manner. The 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine structure exemplifies this trend by integrating two pharmacophoric units that are known to exhibit favorable interactions with enzymes and receptors. The thiophene ring, in particular, is a well-documented component in many bioactive molecules due to its ability to modulate electronic properties and binding affinities. This characteristic makes it an attractive moiety for designing compounds with enhanced pharmacological activity.

The pyridine ring further complements the structural diversity of this compound by providing a nitrogen-rich environment that can engage in hydrogen bonding or coordinate with metal ions. Such interactions are crucial for the development of drugs that target metalloenzymes or require precise spatial orientation within biological systems. The combination of these two rings in 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine suggests a potential for dual functionality, where both the thiophene and pyridine moieties contribute to the overall biological activity.

In the context of contemporary pharmaceutical research, the exploration of novel heterocyclic derivatives has been driven by the need for more effective and selective therapeutic agents. The 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine compound is no exception and has been studied for its potential role in various therapeutic areas. For instance, its structural motif has shown promise in inhibiting certain kinases that are implicated in cancer progression. The ability of this compound to disrupt aberrant signaling pathways without affecting normal cellular processes is a key focus of ongoing investigations.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-established synthetic routes to both thiophene and pyridine derivatives allows for rapid modification and optimization of its structure. This flexibility is invaluable in drug development pipelines, where iterative design and testing are often required to achieve desired pharmacological properties. Researchers have leveraged this synthetic advantage to create libraries of analogs that can be screened for enhanced potency and reduced toxicity.

The chemical properties of 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine also make it an interesting candidate for studying molecular interactions at a fundamental level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure and understand how it interacts with biological targets. These studies not only provide insights into the compound's mechanism of action but also inform future modifications aimed at improving its therapeutic efficacy.

From a computational chemistry perspective, virtual screening methods have been used to predict the binding affinity of 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine to various protein targets. These simulations have helped identify key residues involved in binding and have guided experimental efforts toward optimizing interactions. The integration of computational tools with experimental data has become a cornerstone of modern drug discovery workflows and has significantly accelerated the process of identifying lead compounds.

The potential applications of this compound extend beyond oncology into other areas such as neurodegenerative diseases and infectious disorders. Preliminary studies have suggested that its structural features may allow it to interact with amyloid-beta plaques associated with Alzheimer's disease or inhibit enzymes involved in viral replication. While these findings are still in early stages, they underscore the broad therapeutic potential that arises from careful molecular design.

Regulatory considerations also play a critical role in advancing compounds like 7-(thian-3-yl)-4H,5H,6H,7H-thieno2,3-cpyridine through clinical development pipelines. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are essential steps before human trials can commence. Collaborations between academic institutions and pharmaceutical companies have facilitated these efforts by pooling resources and expertise toward bringing promising candidates closer to market approval.

The future direction for research on 7-(thian-3-yl)-4H,5H,6H,7H-thieno2c-pyridine will likely involve expanding its chemical space through diversification strategies such as functional group modifications or scaffold hopping. Advances in biocatalysis and flow chemistry may also enable more sustainable synthesis routes while maintaining high yields and purity standards required for pharmaceutical applications.

In conclusion,7-(thian-3-yi1)-4HK-HK-HHK-HHK-HK-pyridincle (CAS No 21383367418) stands as an illustrative example o how structural innovation can lead lo novel therapeutic opportunities within medicinal chemistry Its unique combination o thioninc pyrindinc features offers multiple avenues fo exploration across diverse disease areas while also benefiting from well-established synthetic methodologies This underscores th importance o continued investment into fundamental research which will ultimately translate into better treatments fo patients worldwide